Cas no 1803566-28-0 (2-(ethylsulfamoyl)-4-nitrobenzoic acid)

• Product Name: 2-(ethylsulfamoyl)-4-nitrobenzoic acid
• CAS No: 1803566-28-0
• CID: 4615612
• PubChem ID: 75525032
• Update Time: 2025-05-24

2-(ethylsulfamoyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Ethylsulfamoyl)-4-nitrobenzoic Acid
• 2-(ethylsulfamoyl)-4-nitrobenzoic acid

Additional information on 2-(ethylsulfamoyl)-4-nitrobenzoic acid

Comprehensive Overview of 2-(Ethylsulfamoyl)-4-Nitrobenzoic Acid (CAS No. 1803566-28-0): Properties, Applications, and Industry Insights

2-(Ethylsulfamoyl)-4-nitrobenzoic acid (CAS No. 1803566-28-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This sulfonamide derivative features a nitrobenzoic acid backbone coupled with an ethylsulfamoyl functional group, making it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential as a precursor for enzyme inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic compounds in antibiotic-resistant pathogen research.

The compound's physicochemical properties – including a molecular weight of 258.25 g/mol and moderate solubility in polar solvents – make it particularly useful in medicinal chemistry optimization. Researchers are investigating its structure-activity relationships (SAR) for designing targeted drug candidates, especially in inflammation and metabolic disorder pathways. Industry reports indicate increased patent filings involving 1803566-28-0 derivatives since 2020, reflecting its emerging importance in small molecule drug development pipelines.

From an environmental chemistry perspective, 2-(ethylsulfamoyl)-4-nitrobenzoic acid demonstrates predictable degradation patterns under photolytic conditions, a critical factor for green chemistry applications. Analytical methods like HPLC-MS and NMR spectroscopy are routinely employed for purity assessment, with the nitro group providing distinct spectroscopic signatures. These characteristics support its utility in high-throughput screening platforms and combinatorial chemistry workflows.

Market analysts note rising interest in nitroaromatic compounds like 1803566-28-0 for crop protection formulations, driven by the need for sustainable alternatives to traditional pesticides. The compound's electron-withdrawing groups enable selective interactions with biological targets, while its sulfonamide moiety contributes to favorable bioavailability profiles. These attributes position it as a valuable building block in precision agriculture solutions addressing food security challenges.

Quality control protocols for CAS 1803566-28-0 emphasize strict control of impurity profiles, particularly regarding isomeric purity and heavy metal content. Advanced purification techniques such as preparative chromatography and crystallization optimization are critical for pharmaceutical-grade material. Recent advancements in continuous flow chemistry have improved the scalability of its synthesis while reducing organic solvent waste – a key consideration for environmental, social, and governance (ESG)-compliant manufacturing.

Emerging applications in materials science explore the compound's potential as a ligand precursor for catalytic systems and coordination polymers. Its hydrogen bonding capacity and aromatic stacking properties enable the design of functional materials with tailored supramolecular architectures. These developments intersect with nanotechnology trends, particularly in molecular recognition systems and sensor technologies for environmental monitoring.

Regulatory aspects of 2-(ethylsulfamoyl)-4-nitrobenzoic acid production adhere to REACH compliance standards, with particular attention to worker safety protocols during handling. The compound's thermal stability data and compatibility matrices with common excipients are well-documented, supporting its integration into formulation development processes. These technical parameters are increasingly important as regulatory agencies emphasize quality by design (QbD) principles in chemical manufacturing.

Future research directions for CAS 1803566-28-0 include exploration of its prodrug potential through esterification strategies and investigation of its metabolite pathways using isotope labeling techniques. The scientific community continues to evaluate its structure-property relationships through computational modeling approaches, including density functional theory (DFT) calculations to predict reactivity patterns. These multidisciplinary investigations position this compound at the forefront of rational molecular design innovations.